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Compound Name: Napropamide

Cat. No.: B1676949 Get Quote

Abstract
Napropamide is a selective, soil-applied herbicide utilized for the pre-emergence control of

annual grasses and various broadleaf weeds in a wide range of agricultural and horticultural

crops. Chemically, it is an acetamide herbicide, recognized for its efficacy in inhibiting the root

development of germinating weeds. Recent research into its mode of action has revealed

significant effects on plant hormonal pathways, specifically auxin transport and signaling,

leading to a re-evaluation of its classification. This guide provides a comprehensive technical

review of Napropamide, consolidating data on its chemical properties, mechanism of action,

agricultural applications, and environmental fate. Detailed experimental protocols for key

assays and quantitative data are presented to support researchers, scientists, and

professionals in the field of crop protection and drug development.

Chemical and Physical Properties
Napropamide is an amide herbicide first registered in 1972.[1] It is a chiral molecule, with the

commercial product typically being a racemic mixture of its (S)- and (R)- enantiomers.[2] The

(R)-isomer, also known as Napropamide-M, has been shown to be significantly more

herbicidally active than the (S)-isomer.[3]
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Property Value Source(s)

IUPAC Name
N,N-diethyl-2-(naphthalen-1-

yloxy)propanamide
[4]

CAS Number 15299-99-7 [4]

Chemical Formula C₁₇H₂₁NO₂ [4]

Molar Mass 271.36 g/mol [4]

Physical State
White crystals to light brown

solid
[2]

Melting Point 74.5 °C [5]

Water Solubility 73 mg/L (73 ppm) [6]

Vapor Pressure 0.167 mPa (at 25 °C) [5]

Log Kow 3.33 [2]

Soil Sorption Koc 218 - 700 mL/g [6][7]

Mechanism of Action
Napropamide is a systemic herbicide absorbed by the roots of emerging seedlings.[8] Its

primary mode of action is the inhibition of root growth and development, which prevents weed

emergence.[8][9]

Historically, Napropamide was classified as a Group K3 (WSSA Group 15) herbicide,

presumed to inhibit the synthesis of very-long-chain fatty acids (VLCFAs).[10] However,

subsequent research demonstrated that, unlike other herbicides in this class, Napropamide
does not significantly inhibit VLCFA synthesis.[5] This led to its reclassification by the Herbicide

Resistance Action Committee (HRAC) into Group 0 (formerly Z), designating an unknown or

inconclusive mode of action.[1][8][11][12][13]

Recent studies have elucidated a key mechanism: the disruption of auxin homeostasis.[7][8]

[14] Treatment with Napropamide leads to an accumulation of the auxins Indole-3-acetic acid

(IAA) and Indole-3-butyric acid (IBA) in plant tissues.[7][14] This is correlated with a significant

upregulation in the gene expression of major auxin transporters, including AUX1/LAX influx
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carriers and PIN-FORMED (PIN) efflux carriers.[7][14] The resulting disruption in polar auxin

transport and signaling pathways is a primary cause of the severe root growth inhibition

observed in susceptible plants.[3][7][8][14]
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Figure 1. Proposed signaling pathway for Napropamide's herbicidal action.

Agricultural Applications
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Napropamide is registered for pre-emergence use in a diverse range of crops. It is particularly

valuable in high-value horticultural crops where manual weeding is impractical.

Table 2: Registered Crops and Application Rates

Crop Category Example Crops
Typical Application
Rate (Active
Ingredient)

Source(s)

Fruiting Vegetables Tomatoes, Peppers
1.12 - 2.24 kg/ha (1.0

- 2.0 lbs/acre)
[1]

Brassica Vegetables
Broccoli, Cabbage,

Cauliflower

1.12 - 2.24 kg/ha (1.0

- 2.0 lbs/acre)
[15]

Tree Nuts Almonds
4.48 kg/ha (4.0

lbs/acre)
[5]

Berries & Small Fruits

Strawberries,

Raspberries,

Blueberries

2.24 - 4.48 kg/ha (2.0

- 4.0 lbs/acre)
[1][15]

Pome & Stone Fruits Apples, Peaches
4.48 kg/ha (4.0

lbs/acre)
[16]

Vines Grapes
4.48 kg/ha (4.0

lbs/acre)
[7]

Other Crops
Tobacco, Sunflowers,

Oilseed Rape

0.5 - 1.5 kg/ha (0.45 -

1.34 lbs/acre)
[1][15]

Ornamentals &

Nurseries

Field-grown

ornamentals,

Christmas trees

4.48 - 6.72 kg/ha (4.0

- 6.0 lbs/acre)
[9]

3.1 Weed Control Spectrum

Napropamide primarily controls annual grasses and some small-seeded annual broadleaf

weeds. It is not effective against established weeds, perennials, or large-seeded broadleaf

species.
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Table 3: Weed Control Efficacy

Weed Species Common Name Efficacy Rating

Amaranthus spp. Pigweed Fair to Good

Avena fatua Wild Oat Good

Capsella bursa-pastoris Shepherd's-purse Good

Chenopodium album Common Lambsquarters Fair

Digitaria sanguinalis Large Crabgrass Good

Echinochloa crus-galli Barnyardgrass Good

Malva neglecta Common Mallow Poor

Poa annua Annual Bluegrass Good

Polygonum spp. Knotweed, Smartweed Fair

Portulaca oleracea Common Purslane Good

Setaria spp. Foxtail Good

Solanum spp. Nightshade Poor to Fair

Stellaria media Common Chickweed Good

(Efficacy ratings adapted from

University of California IPM

and other sources)[5]

3.2 Application and Soil Management

For optimal efficacy, Napropamide must be applied to a clean, weed-free soil surface before

weed seeds germinate. It is susceptible to photodegradation and volatilization, requiring

incorporation into the soil within 2-3 days of application.[9] This can be achieved through

mechanical tillage (2.5 to 5 cm depth) or by at least 12.5 mm (0.5 inches) of rainfall or sprinkler

irrigation.[5][9]
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Environmental Fate and Ecotoxicology
4.1 Soil Behavior

Napropamide is moderately persistent in the soil. Its degradation is influenced by soil type,

temperature, and microbial activity.[17][18] Photodegradation is a primary dissipation pathway

on the soil surface.[18]

Table 4: Environmental Fate Parameters

Parameter Value Description Source(s)

Soil Half-life (DT₅₀) 30 - 100+ days

Varies significantly

with soil type,

moisture, and

temperature. Microbial

degradation is a key

factor.

[18][19]

Mobility Low to Moderate

Moderately bound to

soil particles,

especially in soils with

higher organic matter

and clay content.

Leaching is generally

negligible.

[7][9]

Primary Degradation

Pathway

Photodegradation,

Microbial Degradation

Dealkylation of the

amide group is a key

step in microbial

breakdown.

[17][18]

4.2 Ecotoxicology

Napropamide exhibits low acute toxicity to mammals but is moderately toxic to many aquatic

organisms.[2][20]

Table 5: Ecotoxicity Data
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Organism
Group

Species Endpoint Value Source(s)

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

96-hr LC₅₀ 9 - 16 mg/L [20]

Bluegill Sunfish

(Lepomis

macrochirus)

96-hr LC₅₀ 20 - 30 mg/L [20]

Aquatic

Invertebrate

Water Flea

(Daphnia magna)
48-hr EC₅₀ 14.3 mg/L [20]

Aquatic Plant

(Algae)

Green Algae

(Pseudokirchneri

ella subcapitata)

72-hr EC₅₀ 0.43 mg/L [9]

Birds

Bobwhite Quail

(Colinus

virginianus)

5-day Dietary

LC₅₀
5600 ppm [20]

Mallard Duck

(Anas

platyrhynchos)

5-day Dietary

LC₅₀
~7200 ppm [20]

Insects
Honey Bee (Apis

mellifera)
Oral LD₅₀ 121 µ g/bee [20]

Annelids Earthworm - Moderately Toxic [2]

Experimental Protocols
5.1 Protocol: Root Growth Inhibition Bioassay

This protocol outlines a generalized method for assessing the herbicidal effect of

Napropamide on root elongation in a model plant species like tomato (Solanum lycopersicum)

or onion (Allium cepa).
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Preparation of Test Solutions: Prepare a stock solution of technical-grade Napropamide in a

suitable solvent (e.g., acetone). Create a series of dilutions in distilled water or a nutrient

solution (e.g., Hoagland's) to achieve the desired final concentrations (e.g., 0, 1, 10, 50, 100

µM). Ensure the final solvent concentration is minimal and consistent across all treatments,

including the control.

Seed Germination: Surface-sterilize seeds of the test species and germinate them on moist

filter paper in petri dishes in the dark for 48-72 hours, or until radicles are 5-10 mm long.

Exposure Setup:

Petri Dish Method: Place a sheet of filter paper in a sterile 90 mm petri dish. Add 5 mL of

the respective test solution to saturate the paper. Carefully transfer 10-15 uniformly

germinated seedlings onto the filter paper.

Hydroponic Method: Place onion bulbs or seedlings in beakers or vials containing the test

solutions, ensuring only the root base is submerged.

Incubation: Seal the petri dishes with parafilm or cover the beakers and place them in a

controlled growth chamber (e.g., 25°C, 16:8h light:dark cycle) in a vertical orientation to

encourage downward root growth.

Data Collection: After a set period (e.g., 5-8 days), carefully remove the seedlings and scan

them using a high-resolution flatbed scanner. Measure the primary root length of each

seedling using image analysis software (e.g., ImageJ).

Analysis: Calculate the average root length for each concentration. Determine the percent

inhibition relative to the control. Calculate the EC₅₀ value (the concentration causing 50%

inhibition of root growth) using a dose-response curve analysis.

Figure 2. Experimental workflow for a root growth inhibition bioassay.

5.2 Protocol: Residue Analysis in Soil via QuEChERS and GC-MS/MS

This protocol describes a typical workflow for the extraction and quantification of Napropamide
residues from soil, based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) methodology.
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Sample Preparation: Air-dry the soil sample and sieve it through a 2 mm mesh to remove

stones and debris. Weigh 10 g of the homogenized soil into a 50 mL polypropylene

centrifuge tube. For method validation, fortify blank soil samples with a known concentration

of Napropamide standard at this stage.

Hydration & Extraction: Add 10 mL of deionized water to the soil and vortex to create a slurry.

Add 10 mL of acetonitrile (typically containing 1% acetic acid). Cap the tube and shake

vigorously for 1 minute using a vortex mixer or mechanical shaker.

Salting-Out Partitioning: Add the QuEChERS extraction salts. A common combination is 4 g

of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl). Immediately

cap and shake vigorously for 1 minute. The MgSO₄ absorbs excess water, while the salts

induce phase separation between the aqueous and organic (acetonitrile) layers.

Centrifugation: Centrifuge the tube at ≥3000 g for 5 minutes. This will result in a clear

supernatant of acetonitrile containing the extracted Napropamide, separated from the soil

and aqueous layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 1 mL aliquot of the

acetonitrile supernatant into a 2 mL microcentrifuge tube containing d-SPE sorbents. For

Napropamide in soil, a typical combination is 150 mg MgSO₄ and 50 mg of primary

secondary amine (PSA) sorbent. The PSA removes organic acids and other polar

interferences. Vortex for 30 seconds.

Final Centrifugation & Analysis: Centrifuge the d-SPE tube at high speed (e.g., 10,000 g) for

2 minutes. Carefully transfer the final cleaned extract into an autosampler vial. Analyze the

extract using a Gas Chromatography system coupled with a tandem Mass Spectrometer

(GC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode for selective and

sensitive quantification.
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Extraction

Clean-up (d-SPE)

1. Weigh 10g Soil

2. Add 10mL H₂O
+ 10mL Acetonitrile

3. Add QuEChERS Salts
(4g MgSO₄, 1g NaCl)

4. Shake & Centrifuge

5. Take 1mL Supernatant

6. Add to d-SPE Tube
(MgSO₄ + PSA)

7. Vortex & Centrifuge

8. Transfer to Vial for
GC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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